Cas no 2138392-72-8 (Cyclohexanecarboxylic acid, 4-(2,6-diethyl-4-morpholinyl)-1-methyl-)

• Product Name: Cyclohexanecarboxylic acid, 4-(2,6-diethyl-4-morpholinyl)-1-methyl-
• CAS No: 2138392-72-8
• MF: C₁₆H₂₉NO₃
• MW: 283.406365156174
• CID: 5300309
• Update Time: 2025-06-03

Cyclohexanecarboxylic acid, 4-(2,6-diethyl-4-morpholinyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-(2,6-diethyl-4-morpholinyl)-1-methyl-

• Inchi： 1S/C16H29NO3/c1-4-13-10-17(11-14(5-2)20-13)12-6-8-16(3,9-7-12)15(18)19/h12-14H,4-11H2,1-3H3,(H,18,19)
• InChI Key： FXIBBNSTVWCSPB-UHFFFAOYSA-N
• SMILES： C1(C)(C(O)=O)CCC(N2CC(CC)OC(CC)C2)CC1

Additional information on Cyclohexanecarboxylic acid, 4-(2,6-diethyl-4-morpholinyl)-1-methyl-

Cyclohexanecarboxylic acid, 4-(2,6-diethyl-4-morpholinyl)-1-methyl- (CAS No. 2138392-72-8): A Comprehensive Overview

The compound Cyclohexanecarboxylic acid, 4-(2,6-diethyl-4-morpholinyl)-1-methyl- (CAS No. 2138392-72-8) represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry. This compound, characterized by its intricate structural framework, has garnered attention due to its unique chemical properties and promising biological activities. The presence of multiple functional groups, including a carboxylic acid moiety, an ethylated morpholine ring, and a methyl substituent, contributes to its diverse reactivity and potential applications.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target complex biological pathways. The Cyclohexanecarboxylic acid, 4-(2,6-diethyl-4-morpholinyl)-1-methyl- molecule has been extensively studied for its potential role in modulating various pharmacological targets. Its structural features suggest that it may interact with enzymes and receptors involved in inflammation, pain perception, and neurodegenerative diseases. This has prompted researchers to explore its efficacy in preclinical models as a candidate for drug development.

One of the most intriguing aspects of this compound is its ability to engage with multiple biological targets simultaneously. The morpholine ring, a common pharmacophore in medicinal chemistry, is known for its ability to enhance binding affinity and selectivity. In the case of Cyclohexanecarboxylic acid, 4-(2,6-diethyl-4-morpholinyl)-1-methyl-, the diethyl substitution on the morpholine ring further modulates its pharmacokinetic properties, potentially improving bioavailability and reducing toxicity. This structural design aligns well with current trends in drug discovery, where multi-target engagement is often associated with greater therapeutic efficacy.

Recent studies have highlighted the compound's potential in addressing chronic inflammatory conditions. Chronic inflammation is a hallmark of many diseases, including arthritis, cardiovascular disorders, and certain types of cancer. The carboxylic acid group in Cyclohexanecarboxylic acid, 4-(2,6-diethyl-4-morpholinyl)-1-methyl- suggests that it may interfere with inflammatory signaling pathways by acting as a modulator of key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). These enzymes are crucial in the production of pro-inflammatory mediators like prostaglandins and leukotrienes. By inhibiting their activity, this compound could offer a novel approach to managing inflammation-related pathologies.

Furthermore, the methyl substituent on the cyclohexane ring may contribute to the compound's metabolic stability and oral bioavailability. Metabolic stability is a critical factor in drug development, as it determines how long a drug remains active in the body after administration. A stable molecule is more likely to exhibit prolonged therapeutic effects and reduce the need for frequent dosing. Additionally, good oral bioavailability ensures that the drug can be administered via oral routes, which are generally preferred due to their ease of use and patient compliance.

The synthesis of Cyclohexanecarboxylic acid, 4-(2,6-diethyl-4-morpholinyl)-1-methyl- involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 2,6-diethylmorpholine and methyl cyclohexanecarboxylate. These intermediates are then coupled using various coupling reagents under controlled conditions to form the final product. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity.

In terms of analytical characterization, Cyclohexanecarboxylic acid, 4-(2,6-diethyl-4-morpholinyl)-1-methyl- has been thoroughly analyzed using modern spectroscopic techniques including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These analyses confirm its molecular structure and provide valuable insights into its conformational dynamics. High-resolution NMR spectroscopy has been particularly useful in determining the relative configuration of different stereocenters within the molecule.

The pharmacological profile of this compound has been evaluated through both in vitro and in vivo studies. In vitro assays have revealed that it exhibits significant inhibitory activity against several key enzymes involved in inflammatory pathways. For instance, preliminary data suggest that it may inhibit COX-2 more effectively than COX-1 at certain concentrations. This selective inhibition could make it a valuable candidate for developing anti-inflammatory drugs with reduced gastrointestinal side effects.

In vivo studies have further supported these findings by demonstrating its ability to modulate inflammatory responses in animal models of arthritis and other chronic inflammatory conditions. Administration of Cyclohexanecarboxylic acid, 4-(2,6-diethyl-4-morpholinyl)-1-methyl resulted in significant reductions in inflammatory markers such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). These results are particularly encouraging given the challenges faced by current anti-inflammatory therapies.

The potential therapeutic applications of this compound extend beyond inflammation management. Emerging evidence suggests that it may also have neuroprotective properties due to its ability to interact with neurotransmitter receptors such as serotonin and dopamine receptors. This dual functionality makes it an attractive candidate for developing treatments for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The development of new drug candidates often involves rigorous safety testing to ensure that they are safe for human use before they reach clinical trials. Preliminary toxicology studies on Cyclohexanecarboxylic acid, 4-(2,6-diethyl-4-morpholinyl)-1-methyl have shown that it exhibits low toxicity at doses comparable to those expected for therapeutic use. However， further extensive studies are required to fully assess its safety profile before it can be considered for clinical development.

The future prospects for this compound are promising given its unique structural features and multifaceted biological activities。 Ongoing research aims to optimize its pharmacokinetic properties through structural modifications designed to enhance bioavailability、reduce metabolism，and improve target specificity。 Additionally， collaborative efforts between academic researchers、pharmaceutical companies，and regulatory agencies will be essential in advancing this compound towards clinical trials。